Cas no 74205-15-5 (1-(3-methoxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-methoxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 74205-15-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD09414740
• CID: 555787
• PubChem ID: 18786324
• Update Time: 2025-04-19

1-(3-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)cyclobutanecarbonitrile
• 1-(3-methoxyphenyl)cyclobutane-1-carbonitrile
• Cyclobutanecarbonitrile,1-(3-methoxyphenyl)-
• 1-cyano-1-(3-methoxyphenyl)cyclobutane
• SCHEMBL7539835
• MFGRIOOSDBSHEH-UHFFFAOYSA-N
• CS-0230780
• Z801751240
• 74205-15-5
• MFCD09414740
• FT-0756051
• 1-(3-methoxyphenyl)-1-cyclobutanecarbonitrile
• A838058
• EN300-105574
• AKOS010514203
• ZCA20515
• TS-02637
• SY139477
• DTXSID00596256
• AM10334
• DB-027260
• XH0523

• MDL： MFCD09414740
• Inchi： 1S/C12H13NO/c1-14-11-5-2-4-10(8-11)12(9-13)6-3-7-12/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： MFGRIOOSDBSHEH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 187.10000
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.64048